2-(4-Fluorophenyl)-5-hydroxybenzofuran-3-carboxylic acid

• Molecular Formula: C15H9FO4
• Molecular Weight: 272.23 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-5-hydroxy-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C15H9FO4/c16-9-3-1-8(2-4-9)14-13(15(18)19)11-7-10(17)5-6-12(11)20-14/h1-7,17H,(H,18,19)
• InChI Key: HZIKQUPQHICAGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C3=C(O2)C=CC(=C3)O)C(=O)O)F

Description

2-(4-Fluorophenyl)-5-hydroxybenzofuran-3-carboxylic acid is a useful research compound. Its molecular formula is C15H9FO4 and its molecular weight is 272.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of 2-(4-fluorophenyl)-5-hydroxybenzofuran-3-carboxylate (1 g, 3.5 mmol, 1 eq) in a 1:1 mixture of MeOH/THF at ambient temperature was added 5 eq. of NaOH and heated to 60° C. for 3 h. The mixture was cooled to ambient temperature and to 0° C. in an ice-water bath, it was acidified slowly with 1.5 N HCl and then concentrated. The mixture with white precipitates was diluted with water and filtered to get the solid. It is further washed with water and dried in vacuum. Yield: 0.9 g (94.6%). 1H NMR (400 MHz, DMSO-d6): δ 6.82-6.85 (m, 1H), 7.35-7.40 (m, 3H), 7.46-7.49 (d, 1H, J=8.84 Hz), 8.02-8.05 (m, 2H), 9.4 (s, 1H), 13.05 (s, 1H). LCMS: (ES−) m/z=271.1